Cas no 168152-04-3 (Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-)

• Product name: Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-
• CAS No: 168152-04-3
• MF: C₁₅H₁₂N₂O
• MW: 236.269
• MDL: MFCD17318754
• CID: 3809418
• PubChem ID: 10847403

Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1,1'-biphenyl]-4-yl-2-cyano-
• 4-(biphen-4-yl)-2-cyanoacetamide
• N-([1,1'-Biphenyl]-4-yl)-2-cyanoacetamide
• BS-48346
• AKOS005061858
• 2-cyano-N-(4-phenylphenyl)acetamide
• N-{[1,1'-biphenyl]-4-yl}-2-cyanoacetamide
• SCHEMBL2265546
• F76543
• starbld0005510
• 168152-04-3

• MDL： MFCD17318754
• Inchi： InChI=1S/C15H12N2O/c16-11-10-15(18)17-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)
• InChI Key： CKLGDXPOAYCXBK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)CC#N

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives